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Compound of Interest

Compound Name: tert-Butyl N,N-diallylcarbamate

Cat. No.: B115845 Get Quote

Essential Safety and Handling Guide for tert-
Butyl N,N-diallylcarbamate
This guide provides immediate and essential safety protocols for handling tert-Butyl N,N-
diallylcarbamate (CAS No. 151259-38-0), tailored for researchers, scientists, and drug

development professionals. The following procedures for personal protective equipment (PPE),

handling, and disposal are designed to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
tert-Butyl N,N-diallylcarbamate is classified with the following hazard statements: H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation)[1]. Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting, with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.

Face Shield
Recommended when there is

a potential for splashing.

Hand Protection Chemical-resistant gloves

Nitrile or Butyl rubber gloves

are recommended for handling

carbamates. Always inspect

gloves for integrity before use.

Double-gloving may be

appropriate for heavy contact

situations.

Body Protection Laboratory Coat
Standard laboratory coat to be

worn at all times.

Impervious Clothing

Fire/flame resistant and

impervious clothing should be

worn where extensive contact

is possible.

Respiratory Protection Respirator

Use in a well-ventilated area. If

exposure limits are likely to be

exceeded, a full-face respirator

with appropriate cartridges

should be used.

Note: The selection of appropriate gloves should be based on the specific tasks and potential

for exposure. Always consult the glove manufacturer's compatibility charts.

Safe Handling and Storage Procedures
Proper handling and storage are critical to minimize exposure and maintain the chemical's

integrity.

Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Avoid contact with skin and eyes.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Use non-sparking tools to prevent electrostatic discharge.[2]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

The storage class for this combustible liquid is 10.

Operational and Disposal Plans
A clear plan for the use and disposal of tert-Butyl N,N-diallylcarbamate is essential for

laboratory safety and environmental compliance.

Experimental Workflow:

Figure 1: A logical workflow for the safe handling of tert-Butyl N,N-diallylcarbamate from
preparation to disposal.

Spill Management:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert material (e.g., sand, diatomite).

Collect the absorbed material and place it into a suitable, labeled container for disposal.
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Do not allow the chemical to enter drains.

Disposal Plan:

All waste materials, including contaminated absorbents and disposable PPE, must be

collected in a designated, sealed, and properly labeled hazardous waste container.

Dispose of the chemical waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EH&S) department for specific

guidance.

Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste,

before being discarded. The container label should be defaced before disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.benchchem.com/product/b115845?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/151259-38-0.html
https://www.echemi.com/produce/pr23112359567-tert-butyl-n-n-diallylcarbamate.html
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.benchchem.com/product/b115845#personal-protective-equipment-for-handling-tert-butyl-n-n-diallylcarbamate
https://www.benchchem.com/product/b115845#personal-protective-equipment-for-handling-tert-butyl-n-n-diallylcarbamate
https://www.benchchem.com/product/b115845#personal-protective-equipment-for-handling-tert-butyl-n-n-diallylcarbamate
https://www.benchchem.com/product/b115845#personal-protective-equipment-for-handling-tert-butyl-n-n-diallylcarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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